Cas no 1361535-01-4 (Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine)

Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine is a specialized organic compound featuring a trichlorocyclohexadienyl moiety and a trifluoromethylphenyl group linked to a dimethylamine substituent. Its unique structure imparts distinct chemical properties, including potential reactivity in electrophilic or nucleophilic environments. The presence of chlorine and fluorine atoms enhances its stability and may contribute to applications in agrochemical or pharmaceutical intermediates. The compound’s structural complexity allows for selective modifications, making it a candidate for further derivatization in synthetic chemistry. Its precise handling requires adherence to safety protocols due to the reactive functional groups. Analytical characterization typically involves NMR, MS, and HPLC for purity assessment.
Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine structure
1361535-01-4 structure
Product Name:Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
CAS No:1361535-01-4
MF:C15H13Cl3F3N
MW:370.624631643295
CID:4966793
Update Time:2025-06-10

Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

    • Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
    • Inchi: 1S/C15H13Cl3F3N/c1-22(2)12-7-8(15(19,20)21)3-4-9(12)13-10(16)5-6-11(17)14(13)18/h3-7,10,13H,1-2H3
    • InChI Key: NUSWECZGTXGYST-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C1C1C=CC(C(F)(F)F)=CC=1N(C)C)Cl)Cl

Computed Properties

  • Exact Mass: 369.006567 g/mol
  • Monoisotopic Mass: 369.006567 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 3.2
  • Molecular Weight: 370.6

Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031111-250mg
Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
1361535-01-4 97%
250mg
484.80 USD 2021-06-22
Alichem
A013031111-500mg
Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
1361535-01-4 97%
500mg
798.70 USD 2021-06-22
Alichem
A013031111-1g
Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
1361535-01-4 97%
1g
1,460.20 USD 2021-06-22

Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine Related Literature

Additional information on Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine

Research Brief on Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine (CAS: 1361535-01-4)

Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine (CAS: 1361535-01-4) is a specialized chemical compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features including trichlorocyclohexadienyl and trifluoromethylphenyl moieties, has been investigated for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of multiple halogen atoms and the dimethylamine group suggests possible interactions with biological targets, making it a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its chemical properties and reactivity. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been employed to confirm its structure and purity. Additionally, computational modeling has provided insights into its electronic properties and potential binding affinities, which are crucial for understanding its mechanism of action in biological systems.

In the context of pharmaceutical applications, preliminary in vitro studies have explored the compound's bioactivity. Researchers have investigated its effects on various enzyme systems and cellular pathways, with particular interest in its potential as an inhibitor or modulator of specific biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, may enhance the compound's stability and bioavailability, which are critical factors in drug development.

One of the key challenges in working with Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine is its complex synthesis pathway. Recent advancements in organic synthesis have enabled more efficient production of this compound, with improved yields and reduced byproducts. These developments are essential for scaling up production for further preclinical and clinical studies.

Looking ahead, the potential therapeutic applications of this compound are vast. Its unique chemical structure positions it as a promising candidate for the treatment of diseases where modulation of specific biological pathways is required. Future research directions may include detailed pharmacokinetic and toxicological studies to assess its safety and efficacy in vivo. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this compound in the pharmaceutical industry.

In conclusion, Dimethyl-[2-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine represents a fascinating area of research in chemical biology and drug discovery. Its structural complexity and potential bioactivity make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of new therapeutic agents with significant clinical impact.

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